
Pitolisant controlled substance status versus
other narcolepsy drugs

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pitolisant

CAS No.: 362665-56-3

Cat. No.: S635256

Get Quote

Regulatory Schedules & Abuse Potential of Narcolepsy
Drugs

The table below compares the regulatory status and key pharmacological profiles of common narcolepsy

treatments. Pitolisant is distinct as the only non-scheduled medication.

Drug
CSA
Schedule

FDA-Approv
ed for
Narcolepsy

Mechanism of Action
(Primary)

Abuse Potential

Pitolisant (Wakix) Not a
controlled
substance [1]

[2]

Yes (2019) [3] Histamine H3 receptor

inverse agonist [3]

Low / Minimal
reported risk; not
classified as a

controlled substance
[3] [4]

Modafinil
(Provigil)

Schedule IV
[2]

Yes [2] Dopamine reuptake
inhibitor [5] [6]

Low potential for
abuse relative to

Schedule III drugs
[2]
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Drug
CSA
Schedule

FDA-Approv
ed for
Narcolepsy

Mechanism of Action
(Primary)

Abuse Potential

Amphetamine Schedule II [5] Yes (implied)
[5]

Increases monoamine
release (Dopamine >

Norepinephrine) [5]

High addiction
potential [5]

Methylphenidate Schedule II [5] Yes (implied)

[5]

Blocks monoamine

uptake (Dopamine >
Norepinephrine) [5]

Notable addiction

potential [5]

Sodium Oxybate
(Xyrem)

Schedule III
[5]

Yes [5] Acts on GABA-B
receptors [5]

Potential for abuse
and dependence

Pitolisant's Unique Mechanism of Action

Pitolisant's status as a non-controlled substance is intrinsically linked to its novel mechanism, which differs

fundamentally from traditional stimulants. The diagram below illustrates its wake-promoting pathway.
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Figure 1. Pitolisant's wake-promoting mechanism via H3 receptor antagonism.

As shown above, Pitolisant works as a histamine H3 receptor inverse agonist [3] [4]. This action blocks

the auto-receptor's inhibitory feedback, increasing the synthesis and release of endogenous histamine, a key

wake-promoting neurotransmitter [4] [6]. It also indirectly boosts the release of other neurotransmitters like

acetylcholine, dopamine, and norepinephrine [4]. This mechanism stabilizes the brain's natural wakefulness

pathways without inducing the massive surge in dopamine associated with high abuse potential, explaining

its non-scheduled status [3].

Experimental Data & Clinical Comparisons

Clinical trials and meta-analyses have directly compared Pitolisant to other agents like modafinil, providing

quantitative data on its efficacy and safety profile.
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Study Design: A network meta-analysis systematically reviewed randomized controlled trials

(RCTs) to compare the efficacy and safety of Pitolisant and modafinil [7].
Key Efficacy Endpoints:

Excessive Daytime Sleepiness (EDS): Measured by change in the Epworth Sleepiness
Scale (ESS), where a higher score indicates more sleepiness.

Cataplexy: Measured by the change in the weekly rate of cataplexy attacks.
Objective Wakefulness: Measured by the Maintenance of Wakefulness Test (MWT), which

records the time a person can stay awake.
Safety Endpoint: The incidence of treatment-emergent adverse events (TEAEs) was used to

estimate overall safety [7].

Results Summary:

Efficacy: Pitolisant was non-inferior to modafinil in relieving EDS. Furthermore, it was

significantly superior to modafinil in reducing cataplexy attacks [7] [6].
Safety: The risk ratio for TEAEs for Pitolisant versus modafinil was 0.86, favoring Pitolisant and

confirming its non-inferior safety profile [7].
Clinical Impact: A separate post-hoc analysis of two RCTs (HARMONY 1 and HARMONY CTP)

reported that the Number Needed to Treat (NNT) for Pitolisant was 3–5 for EDS and 3–4 for
cataplexy, indicating a robust clinical effect [8].

Key Takeaways for Research and Development

Pitolisant's primary advantage in the narcolepsy treatment landscape is its non-controlled status,
attributed to a novel wake-promoting mechanism that appears to carry minimal abuse liability [3] [4].

Its dual efficacy for both excessive daytime sleepiness and cataplexy—symptoms typically requiring
multiple drug classes—presents a significant therapeutic benefit [7] [6].

The favorable benefit/risk profile and low Number Needed to Treat (NNT) demonstrated in clinical
analyses support its consideration as a first-line treatment for adults with narcolepsy [7] [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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